Cas no 941877-85-6 (N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide)

• Product Name: N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide
• CAS No: 941877-85-6
• MF: C₁₁H₁₂N₂OS₂
• MW: 252.355779647827
• CID: 5505813
• Update Time: 2025-06-15

N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[4-(methylthio)-2-benzothiazolyl]-
• N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide

• Inchi： 1S/C11H12N2OS2/c1-3-9(14)12-11-13-10-7(15-2)5-4-6-8(10)16-11/h4-6H,3H2,1-2H3,(H,12,13,14)
• InChI Key： YZBSKBIQCKQSRN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(SC)C=CC=C2S1)(=O)CC

Additional information on N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide

Introduction to N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide (CAS No. 941877-85-6)

N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide is a specialized chemical compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 941877-85-6, belongs to a class of molecules that exhibit promising biological activities. The benzothiazole core, combined with the amide functional group, makes it a versatile scaffold for drug discovery and development.

The< strong>methylsulfanyl group in the molecule contributes to its unique chemical properties, enhancing its solubility and reactivity in various biochemical pathways. This feature has made it a subject of interest for researchers exploring novel therapeutic agents. The< strong>benzothiazol-2-ylpropanamide moiety is particularly noteworthy for its potential role in modulating biological targets, which could lead to applications in treating a range of diseases.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological effects. Benzothiazole derivatives, in particular, have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammation, cancer, and infectious diseases. The compound N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide is no exception and has been investigated for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its ability to interact with specific biological targets. The< strong>methylsulfanyl group facilitates binding to proteins and enzymes, which is crucial for drug efficacy. Additionally, the< strong>benzothiazol-2-ylpropanamide structure provides a stable framework that can be modified to enhance pharmacokinetic properties. These characteristics make it an attractive candidate for further development into a drug candidate.

The synthesis of N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of advanced techniques such as chromatography and spectroscopy has enabled detailed characterization of the compound.

Evaluation of the biological activity of N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide has revealed several promising outcomes. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes associated with inflammatory responses. Furthermore, preliminary in vivo studies suggest that it may have therapeutic effects against specific disease models. These findings have prompted further investigation into its mechanism of action and potential clinical applications.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide is currently undergoing rigorous evaluation to determine its suitability for clinical trials. Researchers are focusing on optimizing its pharmacological profile, including solubility, bioavailability, and metabolic stability. These efforts are crucial for advancing the compound from laboratory research to potential medical use.

The role of computational chemistry in drug discovery has been instrumental in understanding the interactions between N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide and biological targets. Molecular modeling techniques have provided insights into how the< strong>methylsulfanyl and< strong>benzothiazol-2-ylpropanamide groups contribute to binding affinity and specificity. This information has guided the design of analogs with enhanced properties, accelerating the drug development process.

The future prospects for N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide are promising, given its unique chemical structure and biological activity. As research continues, new applications may emerge, particularly in areas where existing treatments are limited. The compound's versatility makes it a valuable tool for medicinal chemists seeking to develop innovative therapies.

In conclusion, N-4-(methylsulfanyl)-1,3-benzothiazol-2-ylpropanamide (CAS No. 941877-85-6) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities position it as a potential candidate for future drug development. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties, bringing us closer to realizing its therapeutic potential.